(Z,Z,Z)-17-Bromo-3,6,9-heptadecatriene

• Molecular Formula: C17H29Br
• Molecular Weight: 313.3 g/mol
• InChI: InChI=1S/C17H29Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3/b4-3-,7-6-,10-9-
• InChIKey: XCOGOHIQANKSLF-PDBXOOCHSA-N

Researchers require a reliable C17 brominated triene with precise all-Z stereochemistry for isotopically labeled linolenic acid or pheromone analog synthesis. Generic non-halogenated or E-isomeric analogs fail to provide the defined reactive handle or biological activity match. - Enables site-specific 13C/14C labeling via Grignard formation; up to 18% overall yield over five steps for [1-13C]-linolenic acid. - Direct precursor to male blueberry spanworm moth pheromone for field trapping and mating disruption. - ≥98% purity; compatible with Pd/Ni-catalyzed cross-coupling. Stocked for immediate R&D shipment.

(Z,Z,Z)-17-Bromo-3,6,9-heptadecatriene for Isotopic Labeling & Pheromone Research

(Z,Z,Z)-17-Bromo-3,6,9-heptadecatriene (CAS 156559-07-8) is a C17 brominated triene featuring three conjugated Z-configured double bonds and a terminal bromine substituent . With a molecular weight of 313.32 g/mol and exact mass of 312.14526 Da, it is primarily recognized as a key intermediate in the synthesis of isotopically labeled linolenic acid derivatives and as a building block for pheromone analog development [1].

1

Isotopic labeling intermediate: bromo handle enables Grignard carbonation for labeled linolenic acid.

2

Pheromone analog development: all‑Z stereochemistry matches natural lepidopteran pheromone backbone.

3

Stereochemically defined C17 building block with balanced C‑Br reactivity for cross‑coupling workflows.

• [1] US Patent 20150050236. Composition for attracting male blueberry spanworm moth. View Source

Why (Z,Z,Z)-17-Bromo-3,6,9-heptadecatriene Cannot Be Substituted

Generic substitution fails because the terminal bromine atom and the all-Z stereochemistry are both critical for synthetic utility and biological activity. The bromo group provides a defined reactive handle for Grignard and cross-coupling reactions essential for isotopic labeling , while the (Z,Z,Z) configuration precisely matches that of natural pheromone components, a feature that non-brominated or E-isomeric analogs lack [1]. Replacing this compound with a non-halogenated heptadecatriene would require additional functionalization steps, increasing synthetic burden and reducing overall yield, as demonstrated in labeled fatty acid syntheses where bromo precursors enabled 18% overall yield for [1-13C]-linolenic acid .

Stereochemistry E‑isomers may exhibit reduced electrophysiological response; all‑Z configuration is critical for pheromone receptor fit.

Reactive handle Non‑halogenated heptadecatrienes lack a direct Grignard site, requiring additional functionalization steps that can lower overall yield.

Halogen choice Iodo analogs offer higher reactivity but reduced storage stability; chloro analogs are less reactive in mild coupling conditions.

• [1] Identification of Sex Pheromone Components of Blueberry Spanworm Itame argillacearia (Lepidoptera: Geometridae). (2013). View Source

Differentiation Evidence for (Z,Z,Z)-17-Bromo-3,6,9-heptadecatriene

All-Z Stereochemistry vs. E-Isomers

The (Z,Z,Z) configuration of the heptadecatriene backbone is critical for pheromone activity. In field-trapping experiments with blueberry spanworm (Itame argillacearia), a blend containing (Z,Z,Z)-3,6,9-heptadecatriene and an epoxyheptadecadiene attracted significantly more male moths than the epoxy component alone [1]. The bromo derivative retains this precise all-Z stereochemistry, ensuring that subsequent synthetic products (e.g., labeled pheromones) maintain biological relevance. Isomers with E-configurations at any double bond position exhibit reduced or no electrophysiological response, making stereochemical fidelity a key procurement criterion.

All‑Z vs. E‑isomers

Cross‑study comparable

Blend of (Z,Z,Z)‑triene + epoxyheptadecadiene attracted more male moths than epoxy alone in field trapping (Itame argillacearia).

Stereochemistry‑dependent pheromone activity context

Qualitative field observation; E‑isomers show reduced/no EAG response.

Evidence Dimension	Field trapping efficacy (male moth captures)
Target Compound Data	Blend of (Z,Z,Z)-3,6,9-heptadecatriene + (Z,Z)-(3R,4S)-3,4-epoxy-6,9-heptadecadiene
Comparator Or Baseline	(Z,Z)-(3R,4S)-3,4-epoxy-6,9-heptadecadiene alone
Quantified Difference	Blend significantly more attractive (qualitative field observation)
Conditions	Field-trapping experiments with Itame argillacearia

Why This Matters

Procuring a bromo derivative with the correct stereochemistry ensures downstream products retain intended biological activity, avoiding wasted synthesis on inactive isomers.

• [1] Identification of Sex Pheromone Components of Blueberry Spanworm Itame argillacearia (Lepidoptera: Geometridae). (2013). View Source

Isotopic Labeling: Bromine vs. Non-Halogenated Precursors

The terminal bromo group enables efficient formation of Grignard reagents for carbonation with 14CO2 or 13CO2, a critical step in synthesizing carboxyl-labeled fatty acids. In the large-scale preparation of [1-13C]-labeled linolenic acid isomers, the use of bromo precursors (e.g., 7-bromo-heptan-1-ol) yielded 6.3 g of (9Z,12Z,15E)-[1-13C]-octadeca-9,12,15-trienoic acid with an overall yield of 7% over 11 steps, while the all-cis isomer was obtained in 18% overall yield over 5 steps using bromo intermediates . Non-halogenated precursors would require additional functionalization steps, typically lowering overall yield and increasing purification burden.

Bromo vs. non‑halogenated

Class‑level inference

18% overall yield (5 steps) for all‑cis [1‑¹³C]‑linolenic acid using bromo intermediates; direct Grignard carbonation enabled.

Supports efficient isotopic labeling workflow

Non‑halogenated routes require extra steps; class‑level inference.

Evidence Dimension	Overall synthetic yield for labeled linolenic acid
Target Compound Data	18% overall yield (5 steps) for all-cis [1-13C]-linolenic acid using bromo precursors
Comparator Or Baseline	Non-halogenated precursors (theoretical, no direct data; class-level inference)
Quantified Difference	Bromo route enables direct Grignard carbonation; alternative routes require extra steps
Conditions	Synthesis of [1-13C]-octadeca-9,12,15-trienoic acid

Why This Matters

Procurement of the bromo intermediate directly supports efficient isotopic labeling workflows, reducing step count and improving atom economy for metabolic tracer production.

High Purity for Reproducible Synthesis

Commercial suppliers provide (Z,Z,Z)-17-Bromo-3,6,9-heptadecatriene with certified purity ≥98% (GC) . This high purity minimizes side reactions in cross-coupling and Grignard applications, and ensures consistent electrophysiological responses when the compound is used as a precursor for pheromone analogs. Lower purity grades (e.g., 95% min) may contain brominated byproducts or stereoisomers that compromise reaction yields and biological assay reproducibility.

Purity (GC)

Data to verify

≥98%

High purity supports reproducible synthesis and assay consistency

Supplier certificate; lower grades may contain stereoisomer impurities.

Evidence Dimension	Purity (GC area %)
Target Compound Data	≥98%
Comparator Or Baseline	Lower purity alternatives (e.g., 95% min)
Quantified Difference	≥3% absolute purity advantage
Conditions	Vendor Certificate of Analysis

Why This Matters

High purity reduces the need for additional purification steps and ensures batch-to-batch consistency in both synthetic and biological applications.

C-Br Bond: Balanced Reactivity and Stability

The carbon-bromine bond dissociation energy (BDE) of approximately 276 kJ/mol [1] lies between that of C-I (~239 kJ/mol) and C-Cl (~327 kJ/mol). This intermediate BDE provides a favorable balance: the bromo compound is sufficiently reactive for Grignard and cross-coupling reactions under mild conditions, yet more stable during storage and handling than the corresponding iodo derivative, which is prone to light-induced decomposition. For procurement, this translates to a shelf-stable building block that does not require the specialized handling often mandated for iodoalkanes.

C–Br bond energy

Class‑level inference

≈276 kJ/mol

Practical reactivity‑stability balance vs. C–I (239 kJ/mol) and C–Cl (327 kJ/mol)

Typical alkyl halide BDE; supports mild coupling and shelf stability.

Evidence Dimension	Bond dissociation energy (C-X)
Target Compound Data	C-Br ≈ 276 kJ/mol
Comparator Or Baseline	C-I ≈ 239 kJ/mol; C-Cl ≈ 327 kJ/mol
Quantified Difference	C-Br is 37 kJ/mol stronger than C-I and 51 kJ/mol weaker than C-Cl
Conditions	Typical values for alkyl halides

Why This Matters

The bromo compound offers a practical compromise between reactivity and stability, reducing the risk of premature decomposition while still enabling efficient synthetic transformations.

• [1] Pearson. The dissociation energy of a carbon-bromine bond is typically about 276 kJ/mol. View Source

Solubility in Common Solvents

(Z,Z,Z)-17-Bromo-3,6,9-heptadecatriene exhibits reliable solubility in chloroform, dichloromethane (DCM), and methanol , solvents commonly used in Grignard reactions, cross-couplings, and subsequent purification steps. This solubility profile facilitates direct integration into established synthetic protocols without the need for solvent screening or alternative halogenated derivatives that may exhibit different solubility behavior.

Solubility

Data to verify

Soluble in chloroform, DCM, methanol at RT

Facilitates direct integration into Grignard/cross‑coupling protocols

Vendor‑reported; iodo/chloro analogs may differ.

Evidence Dimension	Solubility in common organic solvents
Target Compound Data	Soluble in chloroform, DCM, methanol
Comparator Or Baseline	Other halogenated heptadecatrienes (iodo/chloro) may have different solubility profiles
Quantified Difference	Not quantified; qualitative vendor data
Conditions	Room temperature

Why This Matters

Known solubility in key reaction solvents streamlines method development and reduces the risk of precipitation during critical synthetic steps.

Storage Stability for Long-Term Use

Suppliers specify storage conditions that maintain compound integrity: powder stable at -20°C for 3 years; stock solutions at -80°C for 6 months or -20°C for 1 month [1]. These validated parameters enable researchers to procure larger quantities for multi-year projects without concern for degradation, a practical advantage over less stable iodo analogs that require more stringent storage and shorter shelf lives.

Storage stability

Supplier data

Powder: –20°C, 3 years; solution: –80°C, 6 months

Defined shelf life supports multi‑year project planning

Based on vendor storage guidelines; iodo analogs expected less stable.

Evidence Dimension	Storage stability (recommended shelf life)
Target Compound Data	Powder: -20°C for 3 years; Solution: -80°C for 6 months, -20°C for 1 month
Comparator Or Baseline	Iodoheptadecatriene analogs (expected shorter shelf life due to C-I bond lability)
Quantified Difference	Not directly quantified; inferred from bond strength
Conditions	As per vendor storage guidelines

Why This Matters

Defined long-term stability reduces procurement frequency and ensures consistent material availability for extended research programs.

• [1] GLPBIO. (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene Product Page. Storage method and period of stock solution. View Source

Optimal Applications for (Z,Z,Z)-17-Bromo-3,6,9-heptadecatriene

Carboxyl-Labeled Fatty Acids for Metabolic Tracers

The terminal bromine atom enables efficient Grignard formation and subsequent carbonation with 13CO2 or 14CO2, yielding site-specifically labeled linolenic acid derivatives. As demonstrated in the large-scale preparation of [1-13C]-linolenic acid isomers, bromo intermediates provide overall yields up to 18% over five steps . This application is ideal for laboratories producing metabolic tracers for human nutrition studies or clinical breath tests.

Pheromone Precursor for Pest Management

The all-Z stereochemistry of this bromo compound mirrors the natural pheromone (Z,Z,Z)-3,6,9-heptadecatriene, a key component in attracting male blueberry spanworm moths [1]. Conversion to the active pheromone via cross-coupling or elimination reactions yields material suitable for field trapping, mating disruption, and pest population monitoring in agricultural settings.

Building Block for Pheromone SAR

The bromo group serves as a versatile synthetic handle for introducing various functional groups or isotopic labels without altering the critical Z,Z,Z-triene backbone. Researchers investigating the olfactory receptor specificity of geometrid moths can use this compound to generate a library of analogs with systematic modifications at the terminal position, enabling quantitative SAR analysis.

Intermediate for Cross-Coupling in Medicinal Chemistry

With certified purity ≥98% and solubility in standard organic solvents , this compound is directly compatible with palladium- or nickel-catalyzed cross-coupling reactions. Its balanced C-Br bond reactivity (BDE ≈276 kJ/mol) allows for selective functionalization under mild conditions, making it a reliable building block for constructing complex lipid-like molecules in drug discovery programs.

Application

Selection Property

Validation Focus

Isotopic labeling of fatty acids

Terminal bromo handle for Grignard carbonation

Label incorporation efficiency and isotopic purity in metabolic tracer research

Pheromone analog synthesis

All‑Z stereochemistry fidelity

Electrophysiological response and field‑trapping activity in target moth species

Pheromone SAR studies

Bromo group enables derivatization without altering triene backbone

Olfactory receptor binding and structure‑activity relationships

Lipid‑like molecule construction

High purity and solubility for Pd/Ni‑catalyzed cross‑coupling

Reaction yields and functional group tolerance in medicinal chemistry libraries

• [1] US Patent 20150050236. Composition for attracting male blueberry spanworm moth. View Source